Cas no 1021230-13-6 (ethyl 2-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 1021230-13-6
• MF: C₁₇H₁₉N₃O₄S₂
• MW: 393.480461359024
• CID: 5433732
• Update Time: 2023-11-20

ethyl 2-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• DQJSZKZLTBBPEK-UHFFFAOYSA-N
• ethyl 2-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C17H19N3O4S2/c1-3-24-16(23)12-9-5-4-8(2)6-11(9)26-15(12)18-7-10-13(21)19-17(25)20-14(10)22/h7-8,18H,3-6H2,1-2H3,(H2,19,20,21,22,25)
• InChI Key： DQJSZKZLTBBPEK-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC([H])([H])C([H])([H])[H])C2=C1C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C2([H])[H])N([H])/C(/[H])=C1\C(N([H])C(N([H])C\1=O)=S)=O

Computed Properties

• Exact Mass: 393.082
• Monoisotopic Mass: 393.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones